Cas no 1806801-78-4 (2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine)
2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine
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- Inchi: 1S/C6H4BrF2IN2/c7-4-3(10)1-2(5(8)9)6(11)12-4/h1,5H,(H2,11,12)
- InChI Key: KKIHOJPESZQJQE-UHFFFAOYSA-N
- SMILES: IC1=C(N=C(C(C(F)F)=C1)N)Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 161
- XLogP3: 2.8
- Topological Polar Surface Area: 38.9
2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029072037-1g |
2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine |
1806801-78-4 | 97% | 1g |
$1,445.30 | 2022-03-31 |
2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine
Comprehensive Overview of 2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine (CAS No. 1806801-78-4)
2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine (CAS No. 1806801-78-4) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular formula, C6H4BrF2IN2, highlights the presence of multiple halogens, including bromo and iodo substituents, which are critical for its reactivity and applications. Researchers are increasingly exploring its potential as a building block in the synthesis of novel heterocyclic compounds, particularly in the development of small-molecule inhibitors and crop protection agents.
The compound's difluoromethyl group is a key structural motif, often associated with enhanced metabolic stability and bioavailability in drug discovery. This feature aligns with current trends in medicinal chemistry, where fluorine-containing compounds are prioritized for their ability to modulate pharmacokinetic properties. Recent studies have highlighted the role of 2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine in the design of kinase inhibitors, a hot topic in oncology research. Its versatility also extends to materials science, where halogenated pyridines serve as precursors for organic electronic materials.
From a synthetic perspective, the bromo and iodo substituents on the pyridine ring offer strategic sites for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecular architectures, a recurring theme in modern organic chemistry. The compound's CAS No. 1806801-78-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its utility in high-throughput screening and fragment-based drug design.
Environmental and regulatory considerations are also shaping the discourse around halogenated pyridines. While the compound is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. Researchers are investigating greener synthetic routes to minimize waste, a response to the growing demand for sustainable chemistry practices. This aligns with broader industry shifts toward green solvents and catalytic methods.
In agrochemical applications, 2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine has shown promise as an intermediate for herbicides and fungicides. Its halogen-rich structure contributes to target specificity, a priority in developing next-generation crop protection solutions. The agrochemical sector's focus on resistance management and environmental impact further underscores the compound's relevance.
Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography, techniques frequently queried in academic and industrial settings. Its solid-state properties, such as crystallinity and solubility, are critical for formulation scientists working on drug delivery systems.
In summary, 2-Amino-6-bromo-3-(difluoromethyl)-5-iodopyridine (CAS No. 1806801-78-4) is a multifaceted compound bridging medicinal chemistry, materials science, and agrochemical innovation. Its structural complexity and functional group diversity make it a valuable asset in addressing contemporary challenges in drug discovery and sustainable agriculture.
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